vanillylamin
vanillylamin
Vanillylamine belongs to the class of organic compounds known as methoxyphenols. Methoxyphenols are compounds containing a methoxy group attached to the benzene ring of a phenol moiety. Vanillylamine is soluble (in water) and a very weakly acidic compound (based on its pKa). Vanillylamine can be biosynthesized from vanillyl alcohol. Outside of the human body, vanillylamine can be found in a number of food items such as peanut, oregon yampah, alfalfa, and red raspberry. This makes vanillylamine a potential biomarker for the consumption of these food products.
Vanillylamine is an aralkylamino compound. It derives from a vanillyl alcohol. It is a conjugate base of a vanillylamine(1+).
Vanillylamine is an aralkylamino compound. It derives from a vanillyl alcohol. It is a conjugate base of a vanillylamine(1+).
Brand Name:
Vulcanchem
CAS No.:
1196-92-5
VCID:
VC0075263
InChI:
InChI=1S/C8H11NO2/c1-11-8-4-6(5-9)2-3-7(8)10/h2-4,10H,5,9H2,1H3
SMILES:
COC1=C(C=CC(=C1)CN)O
Molecular Formula:
C8H11NO2
Molecular Weight:
153.18 g/mol
vanillylamin
CAS No.: 1196-92-5
Main Products
VCID: VC0075263
Molecular Formula: C8H11NO2
Molecular Weight: 153.18 g/mol
| CAS No. | 1196-92-5 |
|---|---|
| Product Name | vanillylamin |
| Molecular Formula | C8H11NO2 |
| Molecular Weight | 153.18 g/mol |
| IUPAC Name | 4-(aminomethyl)-2-methoxyphenol |
| Standard InChI | InChI=1S/C8H11NO2/c1-11-8-4-6(5-9)2-3-7(8)10/h2-4,10H,5,9H2,1H3 |
| Standard InChIKey | WRPWWVNUCXQDQV-UHFFFAOYSA-N |
| SMILES | COC1=C(C=CC(=C1)CN)O |
| Canonical SMILES | COC1=C(C=CC(=C1)CN)O |
| Physical Description | Solid |
| Description | Vanillylamine belongs to the class of organic compounds known as methoxyphenols. Methoxyphenols are compounds containing a methoxy group attached to the benzene ring of a phenol moiety. Vanillylamine is soluble (in water) and a very weakly acidic compound (based on its pKa). Vanillylamine can be biosynthesized from vanillyl alcohol. Outside of the human body, vanillylamine can be found in a number of food items such as peanut, oregon yampah, alfalfa, and red raspberry. This makes vanillylamine a potential biomarker for the consumption of these food products. Vanillylamine is an aralkylamino compound. It derives from a vanillyl alcohol. It is a conjugate base of a vanillylamine(1+). |
| Related CAS | 7149-10-2 (hydrochloride) |
| Synonyms | vanillylamine vanillylamine hydrochloride |
| PubChem Compound | 70966 |
| Last Modified | Nov 11 2021 |
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